![molecular formula C23H23N5O3 B2593591 1,3-Dimethyl-8-{4-[(3-methylphenyl)methoxy]phenyl}-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione CAS No. 1020972-26-2](/img/structure/B2593591.png)
1,3-Dimethyl-8-{4-[(3-methylphenyl)methoxy]phenyl}-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione
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Overview
Description
1,3-Dimethyl-8-{4-[(3-methylphenyl)methoxy]phenyl}-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications
Biological Activities of Derivatives
- A review by Omidi and Kakanejadifard (2020) on curcumin derivatives, including Schiff base, hydrazone, and oxime derivatives, highlights the significant biological properties of these compounds. The study emphasizes the enhancement of medicinal and biological properties through the synthesis of different derivatives, underlining the potential of chemical modifications in enhancing the functionality of compounds similar to the one (Omidi & Kakanejadifard, 2020).
Pharmacological Importance of Structural Analogs
- Santos et al. (2018) provide insights into the synthesis and biological potential of 1,3-thiazolidin-4-one and its functionalized analogs, such as glitazones, rhodanines, and pseudothiohydantoins. The review discusses the importance of these structures in medicinal chemistry and their potential activities against various diseases, highlighting the relevance of these scaffolds in drug development (Santos, Jones Junior, & Silva, 2018).
Importance of Hydantoin Scaffold in Medicinal Chemistry
- Shaikh et al. (2023) discuss the significance of hydantoin, a non-aromatic five-membered heterocycle, as a scaffold in medicinal chemistry. The review elaborates on the biological and pharmacological activities of hydantoin derivatives, indicating the potential of such scaffolds in therapeutic and agrochemical applications (Shaikh, Bhor, Dighe, & Kolhe, 2023).
Mechanism of Action
Indole derivatives
The structure of “1,3-Dimethyl-8-{4-[(3-methylphenyl)methoxy]phenyl}-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione” suggests that it is an indole derivative. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which makes them useful in developing new therapeutic agents .
Biochemical Pathways and Mode of Action
Based on the biological activities of indole derivatives, it can be hypothesized that this compound might interact with various enzymes or receptors, leading to changes in cellular signaling pathways .
Properties
IUPAC Name |
2,4-dimethyl-6-[4-[(3-methylphenyl)methoxy]phenyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3/c1-15-5-4-6-16(13-15)14-31-18-9-7-17(8-10-18)27-11-12-28-19-20(24-22(27)28)25(2)23(30)26(3)21(19)29/h4-10,13H,11-12,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQJDCUZRLGLKAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)COC2=CC=C(C=C2)N3CCN4C3=NC5=C4C(=O)N(C(=O)N5C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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